1,3-Diiodoperfluoropropane
Overview
Description
1,3-Diiodoperfluoropropane is a chemical compound that belongs to the family of perfluoroalkyl iodides. It is also known as perfluoropropyl iodide or 1,3-bis(iodo-perfluoropropyl) propane. This compound is widely used in scientific research as it exhibits unique properties such as high thermal stability, chemical inertness, and low surface energy.
Scientific Research Applications
Catalytic 1,3-Difunctionalization and Molecular Conformation
1,3-Diiodoperfluoropropane, with its electronegative substituents, plays a significant role in catalytic 1,3-difunctionalization reactions. It's used to modify molecular shapes due to its strong influence on molecular conformation, particularly in 1,3-difluorination reactions. This is evident in the work on 1,3-oxidation of cyclopropanes using aryl iodine(I-III) catalysis (Banik et al., 2017).
Fluoroform as a Difluorocarbene Source
In the synthesis of difluoromethoxy- and difluorothiomethoxyarenes, fluoroform, a component related to 1,3-diiodoperfluoropropane, has been utilized. This method is carried out at moderate temperatures and pressures, showcasing the versatility of fluorine-rich compounds in synthetic chemistry (Thomoson & Dolbier, 2013).
Synthesis of Gem-difluorinated Cyclopropanes
In organofluorine chemistry, gem-difluorinated cyclopropanes, closely related to 1,3-diiodoperfluoropropane, are becoming increasingly important due to their altered structure and reactivity. Their synthesis is typically achieved through a cycloaddition reaction of difluorocarbene to an alkene or alkyne (Wang et al., 2011).
Intermolecular Non-Covalent Interactions
The study of 1,3-difluoropropane and its complex with water offers insights into the non-covalent interactions of 1,3-diiodoperfluoropropane. This research delves into weak hydrogen bonds and the nature of these intermolecular interactions, essential for understanding the behavior of similar fluorinated compounds (Lu et al., 2019).
Electrophilic Fluorination Using Hypervalent Iodine
The synthesis of polyfluorinated compounds often involves electrophilic fluorination using hypervalent iodine reagents. Such methods highlight the reactivity and utility of iodine and fluorine-rich compounds, like 1,3-diiodoperfluoropropane, in organic synthesis (Geary et al., 2013).
properties
IUPAC Name |
1,1,2,2,3,3-hexafluoro-1,3-diiodopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3F6I2/c4-1(5,2(6,7)10)3(8,9)11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIEYKFZUVTYEIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)I)(C(F)(F)I)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F6I2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60448247 |
Source
|
| Record name | 1,3-Diiodoperfluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60448247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Diiodoperfluoropropane | |
CAS RN |
422-91-3 |
Source
|
| Record name | 1,3-Diiodoperfluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60448247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-Diiodohexafluoropropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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